Cas no 2229268-97-5 (5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229268-97-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6615810
• PubChem ID: 165699080
• Update Time: 2025-10-25

5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine
• EN300-2000888
• 2229268-97-5

• Inchi： 1S/C9H15N3O/c1-3-9(5-13-6-9)8-7(10)4-11-12(8)2/h4H,3,5-6,10H2,1-2H3
• InChI Key： NBUYNMWHYBTHJF-UHFFFAOYSA-N
• SMILES： O1CC(C2=C(C=NN2C)N)(CC)C1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-(3-ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine

5-(3-Ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

5-(3-Ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine is a chemically synthesized compound with the CAS number 2229268-97-5. This compound belongs to the class of pyrazole derivatives, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. The structure of this compound features a pyrazole ring substituted with a methyl group at position 1 and an oxetane derivative at position 5. The oxetane group, specifically 3-ethyloxetan-3-yl, adds unique electronic and steric properties to the molecule, making it a subject of interest for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-(3-Ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine through a combination of nucleophilic aromatic substitution and ring-closing reactions. These methods have improved the yield and purity of the compound, facilitating its use in downstream applications. The compound's structure has been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing insights into its molecular geometry and intermolecular interactions.

In terms of pharmacological applications, 5-(3-Ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine has shown potential as a lead compound in drug discovery programs targeting various diseases. For instance, studies have demonstrated its ability to modulate key enzymes involved in neurodegenerative disorders such as Alzheimer's disease. The compound's unique substitution pattern allows it to interact with specific binding sites on these enzymes, potentially inhibiting their activity and offering therapeutic benefits.

Beyond pharmacology, this compound has also been explored for its role in materials science. Its pyrazole core exhibits interesting electronic properties, making it a candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic cells (OPVs). The incorporation of the oxetane group enhances the molecule's stability under thermal and photochemical conditions, which is crucial for device longevity.

The synthesis of 5-(3-Ethyloxetan-3-yl)-1-methyl-1H-pyrazol-4-amine involves a multi-step process that begins with the preparation of the oxetane derivative. This is followed by nucleophilic substitution reactions to introduce the pyrazole ring and its substituents. The reaction conditions, including temperature, solvent, and catalysts, are carefully optimized to ensure high yields and minimal side products. Recent studies have also explored green chemistry approaches to synthesize this compound, reducing its environmental footprint.

From an analytical standpoint, the characterization of this compound has been enhanced by advanced spectroscopic techniques. For example, high-resolution mass spectrometry (HRMS) has provided precise molecular weight confirmation, while computational modeling has shed light on its electronic structure and reactivity. These insights are invaluable for predicting the compound's behavior in different chemical environments.

In conclusion, 5-(3-Ethyloxetan-3-y)-1-methyl -1H-pyrazol -4-amine is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new properties and applications for this compound, its significance in the chemical sciences is expected to grow further.